Cas no 1781805-75-1 (1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one)

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one structure
1781805-75-1 structure
Product Name:1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one
CAS No:1781805-75-1
MF:C8H8ClF3N2O
MW:240.610131263733
CID:5751699
PubChem ID:83898891
Update Time:2023-11-24

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-1963828
    • 1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
    • 1781805-75-1
    • 1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one
    • Inchi: 1S/C8H8ClF3N2O/c1-4(15)3-5-6(8(10,11)12)13-14(2)7(5)9/h3H2,1-2H3
    • InChI Key: ICYHTLMSOGEHBG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(C(F)(F)F)=NN1C)CC(C)=O

Computed Properties

  • Exact Mass: 240.0277251g/mol
  • Monoisotopic Mass: 240.0277251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 34.9Ų

1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1963828-1g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
1781805-75-1
1g
$1214.0 2023-09-17
Enamine
EN300-1963828-5g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
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$3520.0 2023-09-17
Enamine
EN300-1963828-10g
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1781805-75-1
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$5221.0 2023-09-17
Enamine
EN300-1963828-0.05g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
1781805-75-1
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$1020.0 2023-09-17
Enamine
EN300-1963828-0.1g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
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$1068.0 2023-09-17
Enamine
EN300-1963828-0.25g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
1781805-75-1
0.25g
$1117.0 2023-09-17
Enamine
EN300-1963828-0.5g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
1781805-75-1
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$1165.0 2023-09-17
Enamine
EN300-1963828-1.0g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
1781805-75-1
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$1214.0 2023-05-31
Enamine
EN300-1963828-2.5g
1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-2-one
1781805-75-1
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$2379.0 2023-09-17
Enamine
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